Cas no 904509-29-1 (5-4-(furan-2-carbonyl)piperazin-1-yl-2-phenyl-1,3-oxazole-4-carbonitrile)

• Product Name: 5-4-(furan-2-carbonyl)piperazin-1-yl-2-phenyl-1,3-oxazole-4-carbonitrile
• CAS No: 904509-29-1
• MF: C₁₉H₁₆N₄O₃
• MW: 348.355343818665
• CID: 5426514
• Update Time: 2025-08-05

5-4-(furan-2-carbonyl)piperazin-1-yl-2-phenyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-[4-(furan-2-carbonyl)piperazin-1-yl]-2-phenyl-1,3-oxazole-4-carbonitrile
• 4-Oxazolecarbonitrile, 5-[4-(2-furanylcarbonyl)-1-piperazinyl]-2-phenyl-
• 5-4-(furan-2-carbonyl)piperazin-1-yl-2-phenyl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C19H16N4O3/c20-13-15-19(26-17(21-15)14-5-2-1-3-6-14)23-10-8-22(9-11-23)18(24)16-7-4-12-25-16/h1-7,12H,8-11H2
• InChI Key： JFQAQKOICFMDIJ-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(C3=CC=CO3)=O)CC2)=C(C#N)N=C1C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 5-4-(furan-2-carbonyl)piperazin-1-yl-2-phenyl-1,3-oxazole-4-carbonitrile

5-4-(Furan-2-carbonyl)piperazin-1-yl-2-phenyl-1,3-oxazole-4-carbonitrile: A Comprehensive Overview

The compound with CAS No. 904509-29-1, known as 5-4-(furan-2-carbonyl)piperazin-1-yl-2-phenyl-1,3-oxazole-4-carbonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a piperazine ring substituted with a furan carboxylic acid moiety and a phenyl group attached to an oxazole ring. The presence of a cyano group further enhances its functional versatility, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutics targeting neurodegenerative diseases. The furan moiety within the structure is known to exhibit antioxidant properties, which can be beneficial in combating oxidative stress associated with conditions such as Alzheimer's disease. Additionally, the piperazine ring is a well-known scaffold in medicinal chemistry due to its ability to form hydrogen bonds and interact with biological targets.

The oxazole ring in the molecule contributes to its aromatic stability and electronic properties, making it an ideal component for designing bioactive molecules. Recent research has demonstrated that this compound can modulate key enzymes involved in inflammation and apoptosis, suggesting its potential as an anti-inflammatory agent. Furthermore, the cyano group at the 4-position of the oxazole ring introduces electron-withdrawing effects, which can enhance the molecule's reactivity and binding affinity to specific receptors.

From a synthetic perspective, the construction of this compound involves a multi-step process that typically includes coupling reactions and cyclization steps. The synthesis begins with the preparation of the furan carboxylic acid derivative, followed by its coupling with a piperazine intermediate. The final step involves the incorporation of the phenyl oxazole moiety through a nucleophilic substitution or cyclization reaction. This synthesis pathway has been optimized in recent studies to improve yield and purity, making it more accessible for large-scale production.

In terms of applications, this compound has shown promise in both pharmaceutical and material science domains. In pharmacology, it has been evaluated for its ability to inhibit key enzymes such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are implicated in Alzheimer's disease. Preclinical studies have demonstrated moderate inhibitory activity, suggesting further optimization could lead to more potent drug candidates.

On the materials science front, this compound's electronic properties make it a candidate for use in organic electronics. The conjugated system formed by the oxazole and furan rings can facilitate charge transport, potentially making it useful in organic field-effect transistors (OFETs) or light-emitting diodes (OLEDs). Recent research has explored its suitability as a hole transport material in OLEDs, where its high thermal stability and good electrical conductivity are advantageous.

Moreover, computational studies have provided deeper insights into the molecular interactions of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant π-conjugation across its aromatic rings, enhancing its electronic communication. This property is crucial for both biological activity and electronic applications.

In conclusion, 5-4-(furan-2-carbonyl)piperazin-1-yl-2-phenyl-1,3-oxazole-4-carbonitrile represents a versatile molecule with multifaceted applications across various scientific disciplines. Its unique structural features and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound stands at the forefront of innovation in modern chemistry.